Cas no 1797305-03-3 (1-(5-chlorothiophene-2-carbonyl)-3-(4-fluorophenyl)azepane)

• Product Name: 1-(5-chlorothiophene-2-carbonyl)-3-(4-fluorophenyl)azepane
• CAS No: 1797305-03-3
• MF: C₁₇H₁₇ClFNOS
• MW: 337.83938574791
• CID: 5371915
• Update Time: 2025-10-29

1-(5-chlorothiophene-2-carbonyl)-3-(4-fluorophenyl)azepane Chemical and Physical Properties

Names and Identifiers

• (5-chlorothiophen-2-yl)-[3-(4-fluorophenyl)azepan-1-yl]methanone
• 1-(5-chlorothiophene-2-carbonyl)-3-(4-fluorophenyl)azepane

• Inchi： 1S/C17H17ClFNOS/c18-16-9-8-15(22-16)17(21)20-10-2-1-3-13(11-20)12-4-6-14(19)7-5-12/h4-9,13H,1-3,10-11H2
• InChI Key： JUTNZTQEHOYMCT-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)(N1CCCCC(C2=CC=C(F)C=C2)C1)=O

Additional information on 1-(5-chlorothiophene-2-carbonyl)-3-(4-fluorophenyl)azepane

Comprehensive Overview of 1-(5-chlorothiophene-2-carbonyl)-3-(4-fluorophenyl)azepane (CAS No. 1797305-03-3)

The compound 1-(5-chlorothiophene-2-carbonyl)-3-(4-fluorophenyl)azepane (CAS No. 1797305-03-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chlorothiophene moiety and a fluorophenyl group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a bioactive scaffold, which could lead to breakthroughs in targeting specific enzymes or receptors.

In recent years, the demand for heterocyclic compounds like 1-(5-chlorothiophene-2-carbonyl)-3-(4-fluorophenyl)azepane has surged due to their versatility in medicinal chemistry. The integration of thiophene and azepane rings offers a balanced combination of lipophilicity and metabolic stability, making it a promising candidate for central nervous system (CNS) drug development. This aligns with current trends in neuroscience research, where scientists are exploring novel treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of CAS No. 1797305-03-3 involves multi-step organic reactions, including amide coupling and ring formation strategies. Its molecular weight and logP value suggest favorable pharmacokinetic properties, which are critical for oral bioavailability. These characteristics have sparked discussions in online forums and academic circles, with frequent searches on platforms like Google Scholar and PubMed focusing on "thiophene derivatives in drug design" and "fluorophenyl-containing compounds."

From an industrial perspective, 1-(5-chlorothiophene-2-carbonyl)-3-(4-fluorophenyl)azepane is also explored for its potential in crop protection chemicals. The chlorothiophene segment is known to interact with pest-specific proteins, offering a pathway for developing eco-friendly pesticides. This resonates with the global push toward sustainable agriculture, a hot topic among environmentalists and agribusinesses.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing this compound. Quality control protocols emphasize the importance of purity thresholds (>98%) to ensure reproducibility in biological assays. Such details are frequently queried by synthetic chemists and quality assurance professionals, reflecting the compound's relevance in high-stakes research environments.

In summary, 1-(5-chlorothiophene-2-carbonyl)-3-(4-fluorophenyl)azepane (CAS No. 1797305-03-3) represents a compelling case study in modern chemical innovation. Its dual applicability in pharmaceuticals and agrochemicals, combined with its structural ingenuity, positions it as a molecule of enduring scientific and commercial interest. Future studies may further elucidate its mechanisms of action, paving the way for next-generation therapeutics and agrochemical solutions.